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Compound of Interest

2,4-Dichlorobenzenesulfonyl!
Compound Name:
chloride

Cat. No. 8102000

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers for
2,4-Dichlorobenzenesulfonyl chloride (CAS No. 16271-33-3), a key reagent in organic
synthesis, particularly in the development of novel sulfonamide-based therapeutics. This guide
offers a comparative summary of suppliers, detailed experimental protocols for its use, and
visual workflows to aid in laboratory applications.

Commercial Supplier Overview

Sourcing high-quality 2,4-Dichlorobenzenesulfonyl chloride is critical for reproducible and
reliable experimental outcomes. A variety of chemical suppliers offer this reagent with different
purity levels, quantities, and pricing. Below is a summary of prominent commercial suppliers.
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Product . .
. . Available Price (USD,
Supplier Number Purity .
Quantities Example)
(Example)
Sigma-Aldrich 545694 97% 59 $43.50
TCI America D4037 >98.0% (GC) 59,259 $52.00 (25 g)[1]
Cayman
_ 16271 >98% - -
Chemical
Santa Cruz
_ sc-239144 >98% - -
Biotechnology
MedChemExpres
HY-W013409 - - -
S
CHEMLYTE
SOLUTIONS - 99.00% - -
CO.,LTD
HANGZHOU
LEAP CHEM - 99.00% - -
CO., LTD.
Henan Lihao )
99% (Industrial $1.00 - $100.00 /
Chem Plant - -
o Grade) KG
Limited

Note: Pricing and availability are subject to change. It is recommended to visit the supplier's
website for the most current information. Purity levels may be determined by different analytical
methods (e.g., GC, Titration), and researchers should consult the certificate of analysis for
detailed information.

Key Chemical and Physical Properties

2,4-Dichlorobenzenesulfonyl chloride is a white to off-white solid. Key physical and chemical
properties are summarized below.
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Property Value

CAS Number 16271-33-3

Molecular Formula CeH3Cl302S
Molecular Weight 245.51 g/mol [2]
Melting Point 55-58 °C (lit.)[2]
Boiling Point 158 °C at 10 mmHg
Appearance White to off-white solid

Experimental Protocols

2,4-Dichlorobenzenesulfonyl chloride is a versatile reagent primarily used in the synthesis of
sulfonamides. The following section provides a detailed experimental protocol for a
representative synthesis of an N-aryl-2,4-dichlorobenzenesulfonamide.

Synthesis of N-(4-methoxyphenyl)-2,4-
dichlorobenzenesulfonamide

This protocol describes the reaction of 2,4-Dichlorobenzenesulfonyl chloride with p-anisidine
in the presence of a base.

Materials and Reagents:

¢ 2,4-Dichlorobenzenesulfonyl chloride

p-Anisidine (4-methoxyaniline)

Triethylamine (EtsN) or Pyridine

Dichloromethane (DCM), anhydrous

Deionized water

1M Hydrochloric acid (HCI)
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o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
e Round-bottom flask

e Magnetic stirrer and stir bar

e Separatory funnel

e Rotary evaporator

Procedure:

» Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve p-anisidine (1.0 equivalent) in anhydrous dichloromethane (DCM).

» Addition of Base: To the stirred solution, add triethylamine (1.2 equivalents). Stir the mixture
at room temperature for 10 minutes.

o Addition of Sulfonyl Chloride: Slowly add a solution of 2,4-Dichlorobenzenesulfonyl
chloride (1.05 equivalents) in anhydrous DCM to the reaction mixture dropwise over 15
minutes. An exothermic reaction may be observed. Maintain the temperature with a water
bath if necessary.

» Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC) by observing the
consumption of the starting materials.

o Work-up: Upon completion of the reaction, quench the reaction by adding deionized water.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract
the aqueous layer twice with DCM.

e Washing: Combine the organic layers and wash successively with 1M HCI, saturated
agueous NaHCOs solution, and finally with brine.
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» Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) or by column chromatography on silica gel.

Safety Precautions: 2,4-Dichlorobenzenesulfonyl chloride is corrosive and moisture-
sensitive. Handle it in a fume hood wearing appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat. The reaction generates HCI gas, which should
be trapped or neutralized.

Visualizing Workflows
Supplier Selection Logic

The selection of a suitable commercial supplier often involves a multi-faceted decision-making
process. The following diagram illustrates the logical workflow for choosing a supplier based on
key research and development criteria.
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(Define Project Requirements)
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Evaluate Supplier Data
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Select Optimal Supplier Re-evaluate Requirements or Suppliers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichlorobenzenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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